4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(2,4-dimethylphenyl)benzamide

• IUPAC Name: 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(2,4-dimethylphenyl)benzamide
• InChI: InChI=1S/C26H27NO3/c1-17-8-13-22(18(2)14-17)27-25(28)20-11-9-19(10-12-20)16-29-23-7-5-6-21-15-26(3,4)30-24(21)23/h5-14H,15-16H2,1-4H3,(H,27,28)
• InChI Key: GNRJYAKOCILSMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)COC3=CC=CC4=C3OC(C4)(C)C)C
• Molecular Formula: C26H27NO3
• Molecular Weight: 401.5 g/mol

Description

The compound “4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(2,4-dimethylphenyl)benzamide” is a complex organic molecule. It contains a benzofuran core, which is a heterocyclic compound that consists of a fused benzene and furan ring. The benzofuran core is substituted with various functional groups, including a dimethyl group, an oxy-methyl group, and a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzofuran core, which is a fused ring system consisting of a benzene ring and a furan ring. The benzofuran core is substituted at the 2,2-position with a dimethyl group, at the 7-position with an oxy-methyl group, and at the 4-position with a benzamide group.

Scientific Research Applications

Antitumor Activity

Benzofuran derivatives have been investigated for their potential antitumor properties. .

Antibacterial Properties

Researchers have explored benzofuran compounds as antibacterial agents. .

Anti-Oxidative Effects

Benzofuran derivatives, including our compound of interest, have demonstrated anti-oxidative activity. .

Anti-Alzheimer’s Potential

Given its unique structure, this compound might offer an alternative treatment for Alzheimer’s disease (AD). .

Anti-Inflammatory Properties

Inflammation plays a role in various diseases. .

Bone Anabolic Agent

Although more research is needed, benzofuran derivatives have been investigated for their effects on bone health. .

Fluorescent Sensors

Benzofuran-based compounds have been used as fluorescent sensors. .

Other Potential Activities

Additional studies have suggested that benzofuran derivatives may have anti-parasitic, anti-acetylcholine, and analgesic properties. .

Future Directions

Given the wide range of biological activities exhibited by benzofuran derivatives, there is considerable interest in the development of new therapeutic agents based on this scaffold. Future research may focus on the synthesis of novel benzofuran derivatives, the exploration of their biological activities, and the optimization of their properties for specific applications.